[(2-Chloro-6-fluorophenyl)methyl](1-methoxypropan-2-YL)amine

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15ClFNO/c1-8(7-15-2)14-6-9-10(12)4-3-5-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: JOJDAVAEAGCVEF-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=C(C=CC=C1Cl)F

Description

(2-Chloro-6-fluorophenyl)methylamine is a secondary amine featuring a 2-chloro-6-fluorobenzyl group and a 1-methoxypropan-2-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloro-6-fluorophenyl)methylamine typically involves the reaction of 2-chloro-6-fluorobenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and a base like sodium hydroxide or potassium carbonate is used to facilitate the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete, followed by purification through column chromatography or recrystallization.

Industrial Production Methods

In an industrial setting, the production of (2-Chloro-6-fluorophenyl)methylamine may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, leading to efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

(2-Chloro-6-fluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The chloro and fluoro substituents can be reduced under specific conditions to yield dehalogenated products.

Substitution: The chloro and fluoro groups can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate in acidic or basic media.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like sodium azide or thiourea in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Dehalogenated amine products.

Substitution: Formation of substituted phenyl derivatives with various functional groups.

Scientific Research Applications

(2-Chloro-6-fluorophenyl)methylamine is utilized in several scientific research fields:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2-Chloro-6-fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to active sites or allosteric sites, modulating the activity of the target protein. This interaction can lead to changes in cellular pathways and physiological responses, depending on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Table 1: Structural Analogues and Key Features

Compound Name	Substituents on Benzyl Group	Amine Substituent	Molecular Formula	Molecular Weight	Key Structural Differences vs. Target Compound	Reference
(2-Chloro-6-fluorophenyl)methylamine (Target)	2-Cl, 6-F	1-Methoxypropan-2-yl	C₁₁H₁₄ClFNO	245.69	Reference compound for comparison	N/A
(S)-4-(2,4-Difluoro-5-((((R)-1-methoxypropan-2-yl)amino)methyl)phenyl)-...	2,4-diF	1-Methoxypropan-2-yl	C₁₅H₁₈F₂N₂OS	344.4	Additional thiazine ring; BACE1 inhibition activity
[(2-Chloro-6-fluorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine	2-Cl, 6-F	3-(Imidazol-1-yl)propyl	C₁₃H₁₅ClFN₃	267.73	Imidazole moiety enhances hydrogen bonding potential
[(2-Chloro-6-fluorophenyl)methyl][3-(furan-2-ylmethoxy)propyl]amine	2-Cl, 6-F	3-(Furan-2-ylmethoxy)propyl	C₁₅H₁₇ClFNO₂	297.75	Furan-derived ether chain alters electronic properties
N-(2-Chloro-6-fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	2-Cl, 6-F	3-(Imidazol-1-yl)propyl	C₁₃H₁₅ClFN₃	267.73	Similar to above but with linear propyl linkage
2-Chloro-N-[2-ethyl-6-(hydroxymethyl)phenyl]-N-(1-methoxypropan-2-yl)acetamide	2-Cl, 6-(hydroxymethyl)	1-Methoxypropan-2-yl + acetamide	C₁₄H₁₉ClN₂O₃	298.77	Acetamide backbone; hydroxymethyl substitution

Key Observations :

• Substituent Position : The 2-Cl,6-F substitution on the benzyl group is conserved in several analogues, but modifications (e.g., 2,4-diF in ) alter electronic profiles and steric accessibility.
• Amine Modifications : Replacing the 1-methoxypropan-2-yl group with imidazole- or furan-containing chains (e.g., ) introduces hydrogen-bonding or aromatic stacking capabilities, critical for target engagement.
• Backbone Variations : Acetamide derivatives () or thiazine-fused systems () demonstrate how scaffold changes influence bioactivity and physicochemical properties.

Mechanistic Insights :

• COX-2 Inhibition : The tetrazole-containing analogue in highlights the importance of electron-deficient aromatic systems for selective COX-2 binding, contrasting with the target compound’s methoxypropan-2-yl group.
• BACE1 Engagement : The 1-methoxypropan-2-yl group in avoids anilide functionalization while maintaining inhibitory potency, suggesting its utility in CNS-targeted therapies.
• Antimicrobial Activity : GSK 625 () shares the 2-chloro-6-fluorobenzyl motif and demonstrates hydrogen-bond interactions with InhA, a model for optimizing anti-tubercular agents.

Biological Activity

(2-Chloro-6-fluorophenyl)methylamine, with the chemical formula C11H15ClFNO and a molecular weight of 231.69 g/mol, is an organic compound classified as an amine. Its structure features a chloro and fluorine substitution on a phenyl ring, along with a methoxypropan-2-yl group, which may contribute to its unique biological activities and potential applications in medicinal chemistry.

The biological activity of (2-Chloro-6-fluorophenyl)methylamine is primarily attributed to its interaction with various biological targets. The presence of halogen atoms (chlorine and fluorine) can influence the compound's lipophilicity, receptor binding affinity, and metabolic stability, which are critical for its pharmacological effects.

Interaction Studies

Research has indicated that compounds with similar structural features often exhibit significant interactions with neurotransmitter receptors, enzymes, and other cellular targets. The following table summarizes some key structural analogs and their unique properties:

Compound Name	Structural Features	Unique Properties
(4-Bromo-3-fluorophenyl)methylamine	Bromine and fluorine substitutions	Different halogen effects on reactivity
(2,4-Dichlorophenyl)methylamine	Dichlorophenyl group	Enhanced lipophilicity due to multiple chlorines
(3-Fluorophenyl)methylamine	Single fluorine substitution	Simpler structure may affect biological interactions

The specific halogen substitutions in (2-Chloro-6-fluorophenyl)methylamine could confer distinct chemical and biological properties compared to its analogs.

Case Studies and Research Findings

• Anticancer Activity : Preliminary studies have suggested that compounds with similar structural motifs may exhibit anticancer properties by inhibiting key signaling pathways in tumor cells. For instance, compounds targeting the epidermal growth factor receptor (EGFR) have shown promise in treating various cancers, including non-small cell lung cancer (NSCLC) .
• Neurotransmitter Modulation : Research indicates that amines can interact with neurotransmitter receptors, potentially modulating synaptic transmission. This property could be explored in the context of neurodegenerative diseases or psychiatric disorders .
• Enzyme Inhibition : Compounds structurally related to (2-Chloro-6-fluorophenyl)methylamine have been evaluated for their ability to inhibit enzymes such as matrix metalloproteinases (MMPs), which are involved in tissue remodeling and cancer metastasis .

Toxicological Profile

Understanding the toxicological profile of (2-Chloro-6-fluorophenyl)methylamine is crucial for assessing its safety in clinical applications. Toxicity studies should focus on:

• Metabolic Stability : Evaluating how the compound is metabolized by liver enzymes.
• Cellular Toxicity : Assessing cytotoxic effects on various cell lines.
• In Vivo Studies : Conducting animal studies to evaluate pharmacokinetics and potential side effects.